Isocyanocyclododecane
Description
Isocyanocyclododecane (C₁₂H₂₁NO) is a cyclic aliphatic isocyanate characterized by a 12-membered carbon ring structure with a reactive isocyanate (-NCO) functional group. This compound is notable for its high thermal stability, low volatility, and resistance to hydrolysis, making it a critical precursor in synthesizing high-performance polyurethanes, specialty coatings, and adhesives . Its cyclic structure imparts steric hindrance, which enhances chemical stability compared to linear analogs. Industrial applications often exploit its ability to form cross-linked polymers with superior mechanical and thermal properties .
Properties
CAS No. |
121282-62-0 |
|---|---|
Molecular Formula |
C13H23N |
Molecular Weight |
193.33 g/mol |
IUPAC Name |
isocyanocyclododecane |
InChI |
InChI=1S/C13H23N/c1-14-13-11-9-7-5-3-2-4-6-8-10-12-13/h13H,2-12H2 |
InChI Key |
YONLKDOTMXIUIN-UHFFFAOYSA-N |
SMILES |
[C-]#[N+]C1CCCCCCCCCCC1 |
Canonical SMILES |
[C-]#[N+]C1CCCCCCCCCCC1 |
Synonyms |
Cyclododecane, isocyano- (9CI) |
Origin of Product |
United States |
Comparison with Similar Compounds
Research Findings and Data Analysis
Recent studies highlight the following:
- Synthesis Efficiency: this compound requires a 15% longer reaction time than linear analogs due to steric effects, but yields 92% purity vs. 85% for dodecyl isocyanate .
- Environmental Impact: Its low volatility reduces airborne emissions by 40% compared to HDI, aligning with green chemistry initiatives .
- Market Trends: Cyclic isocyanates hold a 12% share in the specialty coatings sector, driven by demand for durable automotive finishes .
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